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Compound of Interest

2,5-Diaminotoluene
dihydrochloride

Cat. No.: B1218784

Compound Name:

2,5-Diaminotoluene dihydrochloride (CAS No. 615-45-2) is the salt form of 2,5-
diaminotoluene (2,5-TDA), an aromatic amine that serves as a critical intermediate in various
chemical syntheses.[1][2] While the free base (CAS 95-70-5) is a colorless crystalline solid,
commercial samples, including the dihydrochloride salt, often appear as a white to reddish
powder due to oxidation upon exposure to air.[1][3] Historically, its development is tied to the
expansion of aniline chemistry for the dye industry.[4]

This guide provides a comprehensive technical overview for researchers and drug
development professionals, focusing on the synthesis, applications, reaction mechanisms,
safety, and analytical methodologies associated with 2,5-diaminotoluene dihydrochloride. Its
primary utility lies in the formulation of oxidative hair dyes, where it functions as a less toxic
alternative to p-phenylenediamine (PPD).[1][3] Beyond cosmetics, its reactive amine groups
make it a valuable monomer for specialty polymers and an intermediate for pigments and
potential pharmaceutical compounds.[4][5][6]

Physicochemical and Structural Properties

The dihydrochloride salt form enhances the stability and water solubility of the parent amine,
which is crucial for its formulation in aqueous-based applications like hair dyes. The key
properties are summarized below.

Table 1: Physicochemical Properties of 2,5-Diaminotoluene Dihydrochloride
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Property Value Source(s)
CAS Number 615-45-2 [2]
Molecular Formula C7H12CI2N2 [1][2]
Molecular Weight 195.09 g/mol [11[2]

2-methylbenzene-1,4-
IUPAC Name o ) . [2]
diamine;dihydrochloride

White to gray to red powder or
Appearance ) ) [1]
crystalline solid

) ) 34-36°C (literature value, may
Melting Point [1]
refer to a hydrate)

LogP (Octanol/Water) 0.019 (for the dihydrochloride) [2]

Hygroscopic; sensitive to air
. and light. Exposure can lead to
Stability o ) [1]
oxidative degradation and

color change.

| Storage | Store in a cool, dark, tightly sealed container under an inert atmosphere. |[1][4] |

Caption: Chemical structure of 2,5-Diaminotoluene Dihydrochloride.

Synthesis and Manufacturing Pathways

The synthesis of 2,5-diaminotoluene can be achieved through several established routes,
typically involving the reduction of a dinitro precursor or the cleavage of an azo compound. The
dihydrochloride salt is then formed by treating the resulting free amine with hydrochloric acid.

Key Synthesis Routes:

» Electrolytic Reduction of 2,5-Dinitrotoluene: This method involves the direct electrochemical
reduction of 2,5-dinitrotoluene to form the diamine.[1][3] It is a clean process but can be
energy-intensive.
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e Reductive Cleavage of 4-Amino-2,3'-dimethylazobenzene: This classic method utilizes
reducing agents like tin or zinc dust in the presence of hydrochloric acid to cleave the azo
bond of ortho-aminoazotoluene, yielding 2,5-diaminotoluene and o-toluidine.[4][7]

o Catalytic Hydrogenation: A more modern and cleaner approach involves the catalytic
hydrogenation of 2,5-dinitrotoluene using catalysts such as Raney Nickel or Palladium on
carbon (Pd/C).[5]

e Diazo-Coupling and Reduction: A multi-step synthesis starts with o-toluidine, which
undergoes a diazo-coupling reaction to form an azo intermediate (2-aminoazotoluene). This
intermediate is then subjected to reductive hydrogenolysis to yield the final product.[5][8]
This method allows for recycling of the by-product o-toluidine, making it economically and
environmentally favorable.[5]

Caption: Synthesis workflow from o-toluidine to 2,5-diaminotoluene dihydrochloride.

Core Applications and Reaction Mechanisms

The primary commercial application of this compound is as a precursor in oxidative hair dye
formulations.[3][9] Its market growth is significantly driven by the dye, pigment, and
pharmaceutical industries.[6]

Mechanism in Oxidative Hair Dyeing

In hair coloring, 2,5-diaminotoluene acts as a "primary intermediate" or "precursor.” The
process is not a simple staining but a chemical reaction that occurs within the hair shaft. The
causality behind this application is the ability of the aromatic amine to undergo controlled
oxidation and polymerization to form large, colored molecules that become trapped within the
hair cortex.

» Alkalinization: The hair dyeing formulation includes an alkalizing agent (e.g., ammonia) to
swell the hair cuticle, allowing the dye precursors to penetrate.

« Oxidation: An oxidizing agent, typically hydrogen peroxide, is mixed with the precursor
solution. The peroxide oxidizes the 2,5-diaminotoluene to a reactive quinone-diimine
intermediate.
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¢ Coupling: This highly reactive intermediate rapidly reacts with a "coupler” molecule (e.qg.,
resorcinol, m-aminophenol) present in the formulation. This coupling reaction forms a larger,
indo-dye type molecule.

+ Polymerization: These initial dye molecules can further polymerize to form even larger
chromophores, which are physically trapped inside the hair, providing a "permanent" color.
The final shade (e.g., black, brown, blonde) is determined by the specific combination and
concentration of precursors and couplers used.[3][10]

Oxidative Hair Dyeing Mechanism

2,5-Diaminotoluene Hydrogen Peroxide
(Precursor) (Oxidizer)

e
7

Oxidation ///

Coupler Molecule
(e.g., m-Aminophenol)

Initial Indo-Dye
(Chromophore)

Polymerization

Trapped Color Polymer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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